3-[1-(2H-1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enoic acid

• IUPAC Name: (E)-3-[1-(1,3-benzodioxol-5-yl)-2,5-dimethylpyrrol-3-yl]prop-2-enoic acid
• InChI: InChI=1S/C16H15NO4/c1-10-7-12(3-6-16(18)19)11(2)17(10)13-4-5-14-15(8-13)21-9-20-14/h3-8H,9H2,1-2H3,(H,18,19)/b6-3+
• InChI Key: YVGAXCXQCGOXLW-ZZXKWVIFSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)OCO3)C)C=CC(=O)O
• Isomeric SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)OCO3)C)/C=C/C(=O)O
• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol

Description

3-[1-(2H-1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enoic acid is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound is also known as AM-251 and belongs to the class of cannabinoids.

Scientific Research Applications

Polymer Synthesis and Liquid Crystalline Structures

Research on benzoic acid derivatives, such as the one mentioned, has shown their utility in the synthesis of polymerizable benzoic acid derivatives and their complexation for the formation of liquid crystalline structures. Kishikawa, Hirai, and Kohmoto (2008) demonstrated the synthesis of a polymerizable benzoic acid derivative that exhibited a smectic A liquid crystal phase when complexed with dipyridyl compounds. This research highlights the potential of such compounds in the development of advanced materials with tailored properties (Kishikawa, Hirai, & Kohmoto, 2008).

Antimicrobial Activities

A series of 4-(4-pyrrol-1-yl/2,5-dimethyl-4-pyrrol-1-yl) benzoic acid hydrazide analogs derived from the core structure were synthesized and evaluated for their antimicrobial and antimycobacterial activities. Among these, certain compounds displayed promising anti-tubercular activity, indicating the potential of these compounds in addressing infectious diseases (Joshi, More, Pansuriya, Aminabhavi, & Gadad, 2017).

Material Science and Sensing Applications

The modification of pyrrole derivatives with azo dyes, like in the synthesis of a polypyrrole derivatised with Methyl Red, showcases the adaptability of such compounds in creating materials with specific electrochromic properties. These properties are beneficial for applications in sensing devices, where the color change of the material can indicate variations in environmental conditions (Almeida, Dias, Santos, Nogueira, Navarro, Tonholo, Lima, & Ribeiro, 2017).